6-Chloro-4-methylamino-3-nitro-pyridine-2-carbonitrile

• Molecular Formula: C7H5ClN4O2
• Molecular Weight: 212.59 g/mol
• IUPAC Name: 6-chloro-4-(methylamino)-3-nitropyridine-2-carbonitrile
• InChI: InChI=1S/C7H5ClN4O2/c1-10-4-2-6(8)11-5(3-9)7(4)12(13)14/h2H,1H3,(H,10,11)
• InChI Key: CPPJTEVGUHCBOT-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC(=NC(=C1[N+](=O)[O-])C#N)Cl

Description

6-Chloro-4-methylamino-3-nitro-pyridine-2-carbonitrile is a useful research compound. Its molecular formula is C7H5ClN4O2 and its molecular weight is 212.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred mixture of 4-amino-6-chloro-3-nitro-pyridine-2-carbonitrile (12.5 g), potassium carbonate (17.4 g) and iodomethane (22.5 g) in acetonitrile (150 ml) was heated at 80° C. for 3 hours. At this point, another portion of iodomethane (22.5 g) was added; the mixture was heated with stirring for another 2 hours. The mixture was then diluted with ethyl acetate (500 ml) and washed with water (150 ml). The organic layer was then dried over sodium sulphate, solvent removed under reduced pressure to give expected product 4-methylamino-6-chloro-3-nitro-pyridine-2-carbonitrile (13 g).